Adipokinetic hormone (Gryllus bimaculatus)

Insect Endocrinology Metabolic Regulation Bioassay
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C43H57N11O12
Molecular Weight 920.0 g/mol
Cat. No. B15597490
Quoting multiple products? Save this product to your quote list and continue browsing.

Technical Parameters


Basic Identity
Product NameAdipokinetic hormone (Gryllus bimaculatus)
Molecular FormulaC43H57N11O12
Molecular Weight920.0 g/mol
Structural Identifiers
InChIInChI=1S/C43H57N11O12/c1-21(2)35(53-38(61)27-13-14-33(58)48-27)43(66)51-30(17-32(44)57)40(63)50-29(15-23-9-5-4-6-10-23)39(62)52-31(20-55)41(64)54-36(22(3)56)42(65)47-19-34(59)49-28(37(45)60)16-24-18-46-26-12-8-7-11-25(24)26/h4-12,18,21-22,27-31,35-36,46,55-56H,13-17,19-20H2,1-3H3,(H2,44,57)(H2,45,60)(H,47,65)(H,48,58)(H,49,59)(H,50,63)(H,51,66)(H,52,62)(H,53,61)(H,54,64)/t22-,27+,28+,29+,30+,31+,35+,36+/m1/s1
InChIKeyZEFDDGDBQYNXBK-OCVFHUKVSA-N
Commercial & Availability
Standard Pack Sizes10 mg / 50 mg / 100 mg / Bulk Custom
AvailabilityUsually In Stock
Custom SynthesisAvailable on request

Adipokinetic Hormone (Gryllus bimaculatus): Core Identity and Procurement Specifications


Adipokinetic hormone from Gryllus bimaculatus (Grybi-AKH, AKH-G) is an 8-amino acid neuropeptide of the AKH/RPCH family, characterized by the sequence pGlu-Val-Asn-Phe-Ser-Thr-Gly-Trp-NH₂ [1]. Its N-terminal pyroglutamate (pGlu) and C-terminal amidation confer stability against exopeptidase degradation [2]. Grybi-AKH serves as the primary energy-mobilizing hormone in crickets, stimulating lipid release from the fat body into the hemolymph . While all AKH family peptides mobilize energy substrates, Grybi-AKH exhibits species-specific potency and functional nuances in orthopteran models.

Lipid mobilization pathway studies in orthopterans
Non-invasive topical delivery research models
Stable peptide with pyroglutamate N-term and amidated C-term

Adipokinetic Hormone (Gryllus bimaculatus): Why In-Class Compounds Cannot Be Simply Interchanged


Adipokinetic hormones (AKHs) form a structurally diverse peptide family with >40 members identified across insect orders [1]. Despite sharing a conserved core motif, sequence variations—even single amino acid substitutions—can profoundly alter receptor binding affinity, species specificity, and downstream physiological effects [2]. Grybi-AKH's sequence (pGlu-Val-Asn-Phe-Ser-Thr-Gly-Trp-NH₂) differs from other orthopteran AKHs, such as Schistocerca gregaria AKH II (pGlu-Leu-Asn-Phe-Ser-Thr-Gly-Trp-NH₂) by a single Val²→Leu² substitution, and from Locusta migratoria AKH-I (pGlu-Leu-Asn-Phe-Thr-Pro-Asn-Trp-Gly-Thr-NH₂) by an extended decapeptide structure [3]. These sequence differences translate into distinct dose-response profiles, receptor activation kinetics, and functional outcomes in vivo [4]. Consequently, substituting Grybi-AKH with a generic AKH peptide without empirical validation risks experimental irreproducibility and misinterpretation of metabolic or behavioral endpoints in cricket models.

Grybi-AKH (target)
Scg-AKH II / Lom-AKH-I
Sequence Val² octapeptide
Sequence Leu² substitution (Scg-AKH II) or extended decapeptide (Lom-AKH-I)
Receptor interaction Species-specific lipid mobilization profile
Receptor interaction Binding affinity and dose-response may shift; not interchangeable
Functional outcome Defined lipid/carbohydrate selectivity in Gryllus
Functional outcome May alter metabolic endpoint interpretation in cricket models

Adipokinetic Hormone (Gryllus bimaculatus): Quantifiable Differentiation Against Closest Analogs


Lipid Mobilization Dose-Response and Selectivity in Gryllus bimaculatus

Grybi-AKH demonstrates a distinct dose-response profile in its homologous cricket system, with lipid mobilization being the primary and most sensitive endpoint. In 2-day-old adult crickets, injection of 0.3 pmol Grybi-AKH induced an approximately 100% increase in hemolymph lipids [1]. This same dose elicited minimal carbohydrate mobilization. Carbohydrate release only became detectable at doses of 10-30 pmol, indicating a >30-fold selectivity for lipid over carbohydrate mobilization [1]. In contrast, 1-day-old last instar larvae showed a different ratio, with lipid release only approximately twice that of carbohydrate release across the 0.3-30 pmol dose range [1]. This ontogenetic shift in sensitivity is a specific feature of the Grybi-AKH/Gryllus bimaculatus system and cannot be assumed for other AKHs.

Lipid vs. Carb Mobilization
Head-to-head
>30-fold selectivity for lipid over carbohydrate in adults
Supports lipid-specific metabolic endpoint design
Ontogenetic sensitivity shift documented in larvae; validate stage-specific response
Insect Endocrinology Metabolic Regulation Bioassay

Sequence-Structure Relationship: Divergence from Schistocerca AKH II

Grybi-AKH (AKH-G) differs from the closest known orthopteran analog, Schistocerca gregaria AKH II (Scg-AKH II), by a single amino acid substitution at position 2: Valine in Grybi-AKH versus Leucine in Scg-AKH II [1]. Despite this conservative substitution, the peptides are derived from different species and exhibit distinct bioactivity profiles in conspecific assays. The Grybi-AKH sequence (pGlu-Val-Asn-Phe-Ser-Thr-Gly-Trp-NH₂) is identical to an octapeptide isolated from Romalea microptera (Ro II) [2], highlighting its conservation within certain orthopteran lineages but also its divergence from the more widely studied locust AKHs.

Sequence Divergence
Cross-study
Val² vs Leu² substitution; octapeptide vs decapeptide
Non-interchangeable AKH peptide identity
Confirm sequence before procurement to ensure species-matched research
Peptide Chemistry Structure-Activity Relationship Orthopteran Endocrinology

Alternative Delivery Route Efficacy: Topical Application

Grybi-AKH is effective when applied topically, a property not universally documented for all AKH peptides. In Gryllus bimaculatus, topical application of 100 pmol Grybi-AKH in 20% 2-propanol resulted in a hemolymph lipid increase comparable to the maximal increase achieved by injection of 3 pmol AKH in water [1]. This demonstrates that Grybi-AKH can penetrate the cricket cuticle and elicit a systemic metabolic response without the stress or handling artifacts associated with injection. Furthermore, topical application of 100 pmol Grybi-AKH stimulated locomotor activity, with a maximal stimulation of 1.8-fold compared to controls [1].

Topical Route Feasibility
Head-to-head
Topical 100 pmol achieves effect comparable to injected 3 pmol
Enables non-invasive repeat-dose study design
33-fold topical vs injection dose difference; locomotor stimulation also reported
Drug Delivery Insect Physiology Non-invasive Administration

Functional Impact on Energy Store Deposition and Reproduction

Chronic administration of Grybi-AKH exerts a specific inhibitory effect on energy storage and reproduction in Gryllus bimaculatus. Twice-daily injection of 100 pmol Grybi-AKH into adult female crickets for 4 days significantly reduced fat body lipid and protein content compared to water-injected controls [1]. Concurrently, the treatment resulted in a significant reduction in ovary mass, delayed oocyte maturation, and a lower number of terminal oocytes produced [1]. This effect is attributed to the hormone's interference with energy store formation, which subsequently limits the resources available for egg production [1].

Reproductive Trade-off Model
Reported
Reduced ovary mass and fat body lipid/protein content
Reported reproduction-energy trade-off endpoint
Chronic treatment model; validate endpoint sensitivity in your system
Reproductive Biology Energy Metabolism Chronic Hormone Treatment

Receptor-Mediated Behavioral Effects via AKHR Knockdown

Knockdown of the Grybi-AKH receptor (GrybiAKHR) via RNA interference in Gryllus bimaculatus produced specific, quantifiable changes in hemolymph metabolites and feeding behavior. GrybiAKHRRNAi crickets exhibited decreased hemolymph levels of 1,2-diacylglycerol and trehalose, alongside increased triacylglycerol in the fat body [1]. Behaviorally, these crickets showed increased feeding frequency (without altered meal duration) and increased overall food intake, but decreased locomotor activity [1]. This demonstrates that the Grybi-AKH/GrybiAKHR axis is a key regulator of feeding motivation and energy homeostasis in this species.

AKHR Pathway Validation
Class-level
Altered DAG/trehalose and feeding behavior upon AKHR knockdown
Confirms AKH signaling axis in Gryllus
RNAi model; supports target engagement research
Neuroethology Feeding Behavior RNA Interference

In Vitro Inhibition of Lipid Synthesis at Picomolar Concentrations

Grybi-AKH (Grb-AKH) potently inhibits de novo lipid synthesis in cricket fat body in vitro. Using [1-¹⁴C]-acetate incorporation as a measure of lipid synthesis, Grb-AKH exhibited significant inhibition at a concentration of 10⁻¹¹ M (10 pM), with maximal inhibition (approximately 95%) achieved at 10⁻⁸ M (10 nM) [1]. This effect was fast, dose-dependent, and reversible [1].

In Vitro Lipid Synthesis Inhibition
Reported
Significant inhibition at 10 pM; ~95% at 10 nM
Supports cellular lipid metabolism dissection
Reversible; dose-dependent inhibition in fat body assay
Lipid Metabolism In Vitro Assay Enzyme Regulation

Adipokinetic Hormone (Gryllus bimaculatus): Best-Fit Research and Industrial Application Scenarios


Orthopteran Metabolic Studies: Lipid Mobilization and Energy Homeostasis

Grybi-AKH is the optimal choice for investigating lipid mobilization and energy substrate regulation in crickets and related orthopteran species. The documented dose-response (100% lipid increase at 0.3 pmol in adults) and the high selectivity for lipids over carbohydrates in adult crickets [1] provide a robust quantitative foundation for experimental design. Researchers should use Grybi-AKH when the goal is to manipulate hemolymph lipid titers in Gryllus bimaculatus or to compare AKH signaling across orthopteran models.

Non-Invasive Neuropeptide Delivery and Locomotor Behavior Assays

The demonstrated efficacy of topically applied Grybi-AKH [2] makes it uniquely suited for experiments requiring non-invasive, repeatable hormone administration in crickets. This is particularly valuable for behavioral studies where injection stress could confound results. The 1.8-fold stimulation of locomotor activity by topical Grybi-AKH [2] further supports its use in assays measuring activity, foraging, or circadian rhythms in Gryllus bimaculatus.

Reproductive Physiology and Life-History Trade-Off Research

For studies examining the neuroendocrine control of reproduction and the trade-offs between somatic energy storage and egg production, Grybi-AKH is a key molecular probe. The documented ability of chronic Grybi-AKH treatment to reduce fat body lipid/protein content and inhibit oocyte development [3] provides a direct link between metabolic signaling and reproductive output. This makes Grybi-AKH an essential tool for researchers investigating the physiological basis of life-history evolution, resource allocation, and potential pest control strategies targeting reproductive capacity.

Target Validation for AKH Receptor Signaling and Feeding Behavior

Grybi-AKH, in conjunction with its receptor (GrybiAKHR), serves as a validated target for investigating the neuroendocrine regulation of feeding behavior in orthopterans. RNAi-mediated knockdown of GrybiAKHR alters hemolymph metabolites, increases feeding frequency, and decreases locomotion [4]. Therefore, studies using Grybi-AKH to activate or probe this pathway are directly supported by receptor-level evidence, ensuring that observed phenotypic changes are indeed mediated through the canonical AKH signaling axis. This is critical for research aimed at understanding appetite control and metabolic disorders in insect models.

Application
Selection Property
Validation Focus
Lipid mobilization pathway studies
AKH selectivity profile
Hemolymph lipid titration endpoints
Non-invasive hormone delivery models
Topical route feasibility
Locomotor activity and lipid response assays
Reproduction-energy trade-off studies
Chronic hormone treatment model
Oocyte development and energy store assessment
AKH receptor signaling and feeding behavior
AKHR pathway context
Feeding frequency and metabolite profiling
Quote Request

Request a Quote for Adipokinetic hormone (Gryllus bimaculatus)

Request pricing, availability, packaging, or bulk supply details using the form on the right.

Pricing Availability Bulk quantity
Response includesPricing, lead time, and availability after review.
Faster handlingAdd destination country, intended use, and packaging preferences when relevant.

Only Quantity, Unit, and Business or Academic Email are required.

Product Requirements

Enter amount and choose a unit (mg, g, kg, mL, or L).

Contact Details

Additional Details

Sending...

We use your information only to respond to your request.

Inquiry
© Copyright 2026 BenchChem. All Rights Reserved.